Cas no 5933-32-4 (4-Bromobenzohydrazide)

4-Bromobenzohydrazide is a brominated aromatic hydrazide derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its reactivity as a building block for the preparation of heterocyclic compounds, such as oxadiazoles and triazoles, which are valuable in medicinal chemistry. The bromine substituent enhances its utility in cross-coupling reactions, enabling further functionalization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications, including the development of bioactive molecules and materials science research.
4-Bromobenzohydrazide structure
4-Bromobenzohydrazide structure
Product Name:4-Bromobenzohydrazide
CAS No:5933-32-4
MF:C7H7BrN2O
MW:215.047280550003
MDL:MFCD00007602
CID:85489
PubChem ID:24855423
Update Time:2025-06-07

4-Bromobenzohydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromobenzohydrazide
    • 4-Bromobenzoic hydrazide
    • 4-Bromobenzhydrazide
    • p-Bromobenzohydrazide
    • 4-Bromobenzoylhydrazine
    • p-Bromobenzhydrazide
    • p-Bromobenzoic acid hydrazide
    • 4-Bromobenzoic acid hydrazide
    • Benzoic acid, 4-bromo-, hydrazide
    • 4-Bromo-benzoic acid hydrazide
    • p-bromobenzoylhydrazine
    • (p-Bromobenzoyl)hydrazine
    • BENZOIC ACID, p-BROMO-, HYDRAZIDE
    • (4-Bromobenzoyl)hydrazine
    • 4-bromobenzenecarbohydrazide
    • n-amino(4-bromophenyl)carboxamide
    • UYIMBYKI
    • NS00034135
    • CHEMBL124433
    • SY001789
    • AS-8551
    • BB 0240533
    • J-514804
    • CS-0130435
    • 3-09-00-01422 (Beilstein Handbook Reference)
    • UYIMBYKIIMYFPS-UHFFFAOYSA-
    • BRN 0777006
    • p-Brombenzhydrazid
    • 4-bromo-benzoic acid hydrazid
    • DTXSID80208062
    • 4-Bromobenzohydrazide #
    • Cambridge id 5101819
    • FT-0617862
    • AE-641/01150029
    • AKOS001044198
    • WLN: ZNUYQR DE
    • NSC60114
    • 5933-32-4
    • ZB65YY5L9G
    • AI3-52301
    • SCHEMBL38806
    • 4-Bromobenzoic hydrazide, 98%
    • NSC 60114
    • BDBM163695
    • Z56899079
    • Benzoylhydrazine, P‐bromo (0151-Hy)
    • MFCD00007602
    • A832271
    • InChI=1/C7H7BrN2O/c8-6-3-1-5(2-4-6)7(11)10-9/h1-4H,9H2,(H,10,11)
    • NSC-60114
    • EN300-03741
    • F0850-6516
    • B2067
    • EINECS 227-681-9
    • BBL023523
    • DB-053366
    • STK005253
    • benzoylhydrazine, P-bromo
    • MDL: MFCD00007602
    • Inchi: 1S/C7H7BrN2O/c8-6-3-1-5(2-4-6)7(11)10-9/h1-4H,9H2,(H,10,11)
    • InChI Key: UYIMBYKIIMYFPS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(NN)=O)=CC=1
    • BRN: 0777006

Computed Properties

  • Exact Mass: 213.97400
  • Monoisotopic Mass: 213.974175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Color/Form: Needle like crystals.
  • Density: 1.615
  • Melting Point: 165-167 °C (lit.)
  • Boiling Point: 353.2 °C at 760 mmHg
  • Flash Point: 167.4 °C
  • Refractive Index: 1.615
  • Water Partition Coefficient: Soluble in hot methanol (almost transparency). Slightly soluble in water.
  • PSA: 55.12000
  • LogP: 2.14380
  • Solubility: Soluble in ethanol \ ether \ benzene and chloroform, moderately soluble in gasoline, slightly soluble in water

4-Bromobenzohydrazide Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39-S37/39
  • RTECS:DG4449250
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

4-Bromobenzohydrazide Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-Bromobenzohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
018244-5g
4-Bromobenzhydrazide
5933-32-4 97%
5g
£16.00 2022-03-01
Fluorochem
018244-25g
4-Bromobenzhydrazide
5933-32-4 97%
25g
£58.00 2022-03-01
Fluorochem
018244-100g
4-Bromobenzhydrazide
5933-32-4 97%
100g
£223.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152172-1g
4-Bromobenzohydrazide
5933-32-4 >97.0%
1g
¥29.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152172-25G
4-Bromobenzohydrazide
5933-32-4 >97.0%
25g
¥473.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152172-5G
4-Bromobenzohydrazide
5933-32-4 >97.0%
5g
¥134.90 2023-09-04
Fluorochem
018244-1g
4-Bromobenzhydrazide
5933-32-4 97%
1g
£10.00 2022-03-01
Chemenu
CM158222-100g
4-Bromobenzohydrazide
5933-32-4 95%
100g
$327 2021-06-17
TRC
B680398-100mg
4-Bromobenzhydrazide
5933-32-4
100mg
$ 64.00 2023-04-18
TRC
B680398-250mg
4-Bromobenzhydrazide
5933-32-4
250mg
$ 75.00 2023-04-18

4-Bromobenzohydrazide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5933-32-4)4-Bromobenzohydrazide
Order Number:A832271
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:27
Price ($):237.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5933-32-4)4-Bromobenzhydrazide
Order Number:LE5536
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com

4-Bromobenzohydrazide Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:5933-32-4)4-Bromobenzohydrazide
A832271
Purity:99%
Quantity:500g
Price ($):237.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5933-32-4)4-Bromobenzhydrazide
LE5536
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email